Cas no 2138433-76-6 (2-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]butan-2-ol)

• Product Name: 2-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]butan-2-ol
• CAS No: 2138433-76-6
• MF: C₈H₁₃F₂N₃O₂
• MW: 221.204528570175
• CID: 6018909
• PubChem ID: 165468881
• Update Time: 2025-06-10

2-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]butan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-763250
• 2138433-76-6
• 2-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]butan-2-ol

• Inchi： 1S/C8H13F2N3O2/c1-3-7(2,15)6-4-13(12-11-6)8(9,10)5-14/h4,14-15H,3,5H2,1-2H3
• InChI Key： LEQNEOIANQQKQO-UHFFFAOYSA-N
• SMILES： FC(CO)(N1C=C(C(C)(CC)O)N=N1)F

Computed Properties

• Exact Mass: 221.09758299g/mol
• Monoisotopic Mass: 221.09758299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.2Ų

Additional information on 2-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]butan-2-ol

Recent Advances in the Study of 2-[1-(1,1-Difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]butan-2-ol (CAS: 2138433-76-6)

The compound 2-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]butan-2-ol (CAS: 2138433-76-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 2-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]butan-2-ol, which can be efficiently prepared via copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The presence of the difluorohydroxyethyl moiety and the triazole ring in its structure has been shown to confer enhanced metabolic stability and improved binding affinity to biological targets, making it a promising scaffold for the development of novel therapeutics.

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against a range of enzymes, including kinases and proteases, which are implicated in various disease pathways. Notably, its ability to modulate specific signaling cascades has been linked to potential applications in oncology and inflammatory diseases. Researchers have also explored its use as a molecular probe to study protein-ligand interactions, leveraging its fluorescent properties for real-time imaging.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 2-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]butan-2-ol are ongoing, with preliminary data suggesting favorable bioavailability and low toxicity profiles. These findings underscore its potential as a lead compound for further optimization and clinical development.

In conclusion, the latest research on 2-[1-(1,1-difluoro-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]butan-2-ol (CAS: 2138433-76-6) highlights its multifaceted role in chemical biology and drug discovery. Its unique structural attributes, combined with promising biological activity, position it as a valuable candidate for future therapeutic applications. Continued exploration of its mechanisms of action and optimization of its chemical properties will be critical to unlocking its full potential in the pharmaceutical industry.